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These application notes provide a comprehensive guide for the prospective use of the RR6
prognostic model, a clinical tool for predicting survival in myelofibrosis (MF) patients treated
with ruxolitinib. The RR6 model is designed to identify patients with a poor prognosis after six
months of therapy, allowing for timely consideration of alternative treatments.[1][2][3][4]

Application Notes

The "Response to Ruxolitinib after 6 months" (RR6) model is a valuable tool for stratifying
patients based on their early response to ruxolitinib, a Janus kinase (JAK) 1 and 2 inhibitor.[1]
[3] This model was developed and validated using real-world data from cohorts of MF patients
undergoing ruxolitinib treatment.[1][2] Its primary application is to identify individuals who are
unlikely to derive long-term benefit from ruxolitinib, thus enabling clinicians and researchers to
consider second-line therapies or enrollment in clinical trials for novel agents.[2][5]

The RR6 model is a clinical prognostic tool and does not involve molecular profiling.[1] It is
based on three key clinical variables assessed at baseline and during the first six months of
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ruxolitinib treatment: ruxolitinib dosage, spleen size reduction, and red blood cell transfusion
requirements.[3][4]

Recent studies have also explored the integration of molecular data with the RR6 model,
suggesting that the presence of certain mutations (e.g., ASXL1, SRSF2, RAS pathway
mutations) can provide additional prognostic information.[6][7] This suggests a potential for a
combined clinical and molecular risk stratification approach in future prospective studies.

Experimental Protocols

The following protocols detail the methodology for applying the RR6 prognostic model in a
prospective study setting.

Protocol 1: Patient Enroliment and Data Collection

1. Patient Population:

o Enroll patients with a confirmed diagnosis of primary or secondary myelofibrosis (post-
polycythemia vera or post-essential thrombocythemia) who are candidates for or have
initiated treatment with ruxolitinib.[3][8]

2. Inclusion Criteria (General):

» Diagnosis of myelofibrosis according to the latest World Health Organization (WHO) criteria.

[8]
o Treatment with ruxolitinib for at least 6 months.[8]
 Availability of complete clinical data for the first 6 months of treatment.
3. Data Collection Schedule:
» Baseline (Pre-Ruxaolitinib):
o Complete blood count (CBC) with differential.

o Spleen size measurement by palpation (in centimeters below the left costal margin).[2]
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o Red blood cell (RBC) transfusion history.

o Ruxolitinib starting dose.[5]

e Month 3:

o Ruxolitinib dose.[5]

o Spleen size measurement by palpation.[5]

o RBC transfusion requirement in the preceding 3 months.[5]
e Month 6:

o Ruxolitinib dose.[5]

o Spleen size measurement by palpation.[5]

o RBC transfusion requirement in the preceding 3 months.[5]

Protocol 2: Application of the RR6 Scoring System

The RR6 model assigns points based on four risk factors identified from the collected clinical
data.[3]

1. Risk Factor Assessment:

o Ruxolitinib Dose: Assign 1 point if the ruxolitinib dose is less than 20 mg twice daily (BID) at
baseline, 3 months, and 6 months.[4][5]

» Spleen Length Reduction: Assign 1.5 points if the palpable spleen length reduction from
baseline is <30% at both 3 and 6 months.[5]

o Transfusion Need (Intermittent): Assign 1 point if RBC transfusions were required at either
the 3-month or 6-month time point.[5]

» Transfusion Need (Continuous): Assign 1.5 points if RBC transfusions were required at
baseline, 3 months, and 6 months.[5]
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2. Risk Stratification:
e Sum the points for each patient to determine their RR6 score.
« Stratify patients into three risk categories based on their total score:
o Low Risk: <2 points[9]
o Intermediate Risk: 2 to 4 points[9]
o High Risk: >4 points[9]
An online calculator for the RR6 score is also available for educational use.[8][10]

Data Presentation

The following tables summarize quantitative data from key studies on the RR6 prognostic
model.
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Table 1: RR6 Model
Risk Stratification
and Overall Survival
(OS)

Study Risk Category Patient Proportion (%) Median OS (months)
Maffioli et al.
(Development Cohort)  Low 19.1 Not Reached
[4][11]
Intermediate 45.2 61 (95% CI: 43-80)
High 35.6 33 (95% CI: 21-50)
Scalzulli et al.
S Low 7.1 Not Reached
(Validation Cohort)[2]
Intermediate 70.8 80
High 27.1 50
Unnamed Study
o Low N/A Not Reached
(Validation Cohort)[9]
Intermediate N/A 52 (95% CI: 39-106)
High N/A 33 (95% CI: 8.5-59)
Unnamed Study
o Low 16 Not Reached
(Validation Cohort)[12]
Intermediate 48 66 (95% CI: 34-135)
High 36 22 (95% CI: 21-35)
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Table 2: Hazard Ratios (HR)
for Risk Factors in the RR6
Model

Risk Factor Hazard Ratio (95% CI) p-value

Ruxolitinib dose <20 mg BID at
] ) 1.79 (1.07-3.00) 0.03[4][5]
all time points

Palpable spleen length
reduction <30% at 3 and 6 2.26 (1.40-3.65) 0.0009[4][5]
months

RBC transfusion need at 3
1.66 (0.95-2.88) 0.07[4][5]
and/or 6 months

RBC transfusion need at all
_ _ 2.32 (1.19-4.54) 0.02[4][5]
time points
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Caption: The JAK-STAT signaling pathway and the inhibitory action of ruxolitinib.

Experimental Workflow
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Caption: Workflow for applying the RR6 prognostic model in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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